Cas no 802000-67-5 (2,2-Dimethyl-3-(methylamino)propanenitrile)

• Product Name: 2,2-Dimethyl-3-(methylamino)propanenitrile
• CAS No: 802000-67-5
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD19224515
• CID: 5228994
• PubChem ID: 55298675
• Update Time: 2026-03-07

2,2-Dimethyl-3-(methylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-(methylamino)propanenitrile

• MDL： MFCD19224515
• Inchi： 1S/C6H12N2/c1-6(2,4-7)5-8-3/h8H,5H2,1-3H3
• InChI Key： ATNOERSLPHCQIG-UHFFFAOYSA-N
• SMILES： C(#N)C(C)(C)CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2,2-Dimethyl-3-(methylamino)propanenitrile

Research Brief on 2,2-Dimethyl-3-(methylamino)propanenitrile (CAS: 802000-67-5) in Chemical Biology and Pharmaceutical Applications

2,2-Dimethyl-3-(methylamino)propanenitrile (CAS: 802000-67-5) is a specialized nitrile derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its branched alkyl chain and methylamino functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2,2-Dimethyl-3-(methylamino)propanenitrile as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the compound's nitrile group could be selectively reduced to form primary amines, which were subsequently incorporated into heterocyclic scaffolds targeting GABA_A receptors. The resulting analogs exhibited promising anxiolytic activity in preclinical models, with improved metabolic stability compared to traditional benzodiazepines.

In parallel, pharmaceutical applications of 802000-67-5 have expanded into the realm of prodrug design. A collaborative study between academic and industry researchers (2024, ACS Chemical Biology) utilized this compound as a key building block for developing pH-sensitive prodrugs of antiviral agents. The dimethyl substitution pattern was found to enhance the lipophilicity of the prodrugs, facilitating blood-brain barrier penetration while maintaining the ability to release active drug molecules in acidic environments such as inflamed tissues or intracellular compartments.

Analytical advancements have also been reported for this compound. A recent analytical chemistry study (2024) developed a novel LC-MS/MS method for the quantification of 2,2-Dimethyl-3-(methylamino)propanenitrile and its metabolites in biological matrices. This method achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL, enabling precise pharmacokinetic studies of derivatives containing this structural moiety. The analytical protocol has been adopted by several pharmaceutical companies for quality control during the manufacturing of investigational new drugs.

From a safety perspective, toxicological evaluations of 802000-67-5 have been conducted as part of regulatory requirements. The compound demonstrated favorable acute toxicity profiles in rodent models, with an LD₅₀ > 500 mg/kg (oral administration). However, recent in vitro genotoxicity screening (Ames test) suggested the need for structural modifications to eliminate potential mutagenic concerns associated with certain metabolic pathways. These findings are guiding medicinal chemists in designing safer derivatives while preserving the compound's desirable pharmacological properties.

Looking forward, the unique chemical properties of 2,2-Dimethyl-3-(methylamino)propanenitrile continue to inspire innovative applications. Current research directions include its incorporation into: (1) photoactivatable probes for studying neurotransmitter dynamics, (2) biodegradable polymer backbones for controlled drug delivery systems, and (3) novel radiotracers for positron emission tomography (PET) imaging. The compound's versatility and the growing body of research surrounding it position 802000-67-5 as an important tool in modern drug discovery and chemical biology research.